N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: N-(1-adamantyl)-2-(6-chloro-3-oxo-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C20H23ClN2O3/c21-15-1-2-17-16(6-15)23(19(25)11-26-17)10-18(24)22-20-7-12-3-13(8-20)5-14(4-12)9-20/h1-2,6,12-14H,3-5,7-11H2,(H,22,24)
• InChI Key: CQNOTGBWGIWCOM-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)CN4C(=O)COC5=C4C=C(C=C5)Cl
• Molecular Formula: C20H23ClN2O3
• Molecular Weight: 374.9 g/mol

Description

N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide, also known as ADX-103, is a synthetic compound that has been developed for its potential therapeutic properties. It belongs to the class of compounds known as benzoxazinones, which have been found to have a variety of biological activities.

Mechanism of Action

The exact mechanism of action of N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is not fully understood. However, it has been proposed that it works by inhibiting the production of pro-inflammatory cytokines and chemokines, as well as modulating the activity of immune cells such as T cells and macrophages.
Biochemical and Physiological Effects:
N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as decrease the activity of immune cells such as T cells and macrophages. It has also been found to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is its potential therapeutic properties. It has been shown to have anti-inflammatory and immunomodulatory effects, as well as anti-tumor activity, making it a promising candidate for the treatment of a variety of diseases. However, there are also some limitations to using N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide in lab experiments. For example, it may have off-target effects that could interfere with the interpretation of results.

Future Directions

There are a number of future directions for research on N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide. One area of interest is in further elucidating its mechanism of action, which could help to identify potential therapeutic targets. Another area of research could be in developing more potent and selective analogs of N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide, which could have improved therapeutic properties. Additionally, studies could be conducted to assess the safety and efficacy of N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide in preclinical and clinical settings.

Scientific Research Applications

N-1-adamantyl-2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been studied extensively for its potential therapeutic properties. It has been found to have anti-inflammatory and immunomodulatory effects, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. It has also been shown to have anti-tumor activity, suggesting its potential use in cancer therapy.